Cas no 1157775-71-7 (1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one)

• Product Name: 1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one
• CAS No: 1157775-71-7
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD12065860
• CID: 1025067
• PubChem ID: 43806232
• Update Time: 2025-06-29

1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one
• SCHEMBL26926119
• 2-Pyrrolidinone, 1-(5-bromo-2-methylphenyl)-
• AKOS009988008
• BS-19473
• DB-249902
• MFCD12065860
• 1-(5-Bromo-2-methylphenyl)-2-pyrrolidinone
• CS-0212676
• DTXSID20656361
• 1157775-71-7

• MDL： MFCD12065860
• Inchi： 1S/C11H12BrNO/c1-8-4-5-9(12)7-10(8)13-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3
• InChI Key： NUOYZAJEWWZIMS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)N1C(CCC1)=O

Computed Properties

• Exact Mass: 253.01000
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.94930

Additional information on 1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one

1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one: A Comprehensive Overview

The compound 1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one, identified by the CAS number CAS No. 1157775-71-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinone derivatives, which have garnered considerable attention due to their diverse applications in drug discovery and materials science. The structure of this compound consists of a pyrrolidinone ring fused with a brominated aromatic ring, making it a unique candidate for various chemical modifications and biological evaluations.

Recent studies have highlighted the potential of 1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one as a precursor in the synthesis of bioactive molecules. Its brominated aromatic ring provides an excellent site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, researchers have explored its role in the development of kinase inhibitors, where the pyrrolidinone moiety contributes to molecular stability and bioavailability. These findings underscore the importance of this compound in advancing therapeutic interventions across various disease states.

The synthesis of CAS No. 1157775-71-7 involves a multi-step process that combines aromatic substitution reactions with cyclization techniques. The use of transition metal catalysts has significantly improved the efficiency of these reactions, ensuring high yields and purity levels. This compound's chemical stability and structural versatility make it an ideal building block for constructing complex molecular architectures. Moreover, its ability to undergo both nucleophilic and electrophilic substitutions opens up avenues for exploring its role in polymer chemistry and material engineering.

In terms of biological activity, 1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one has shown promising results in preliminary assays targeting enzyme inhibition and cellular signaling pathways. Studies conducted in vitro have demonstrated its potential as an anti-inflammatory agent, where it exhibits selective inhibition of cyclooxygenase enzymes. Additionally, its ability to modulate receptor activity suggests applications in neurodegenerative diseases and cancer therapy. These findings are supported by recent publications that emphasize the need for further preclinical studies to validate its therapeutic efficacy.

The environmental impact and safety profile of CAS No. 1157775-71-7 are critical considerations for its large-scale production and use. Toxicological studies indicate that this compound exhibits low acute toxicity when administered at recommended doses, making it suitable for industrial applications. However, long-term exposure studies are still required to fully understand its potential risks to human health and the environment.

In conclusion, 1-(5-Bromo-2-methylphenyl)pyrrolidin-2-one represents a valuable addition to the arsenal of chemical tools available for drug discovery and materials innovation. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in addressing unmet medical needs and advancing technological frontiers.